Cas no 51437-92-4 (Ethanol,2-[2-[2-[2-(4-octylphenoxy)ethoxy]ethoxy]ethoxy]-)

• Product Name: Ethanol,2-[2-[2-[2-(4-octylphenoxy)ethoxy]ethoxy]ethoxy]-
• CAS No: 51437-92-4
• MF: C₂₂H₃₈O₅
• MW: 382.53412771225
• CID: 383480
• PubChem ID: 182667
• Update Time: 2025-04-19

Ethanol,2-[2-[2-[2-(4-octylphenoxy)ethoxy]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-[2-[2-(4-octylphenoxy)ethoxy]ethoxy]ethoxy]-
• 2-[2-[2-[2-(4-octylphenoxy)ethoxy]ethoxy]ethoxy]ethanol
• TETRAETHYLENE GLYCOL MONO(P-N-OCTYLPHENYL) ETHER
• Tetraethylene glycol mono(p-n-octylphenyl) ether1000µg
• SCHEMBL5145463
• 51437-92-4
• Tetraethylene glycol mono(p-octylphenyl) ether
• 2-(2-{2-[2-(4-Octylphenoxy)ethoxy]ethoxy}ethoxy)ethan-1-ol
• Ethanol, 2-(2-(2-(2-(4-octylphenoxy)ethoxy)ethoxy)ethoxy)-
• DTXSID90965750

• Inchi： 1S/C22H38O5/c1-2-3-4-5-6-7-8-21-9-11-22(12-10-21)27-20-19-26-18-17-25-16-15-24-14-13-23/h9-12,23H,2-8,13-20H2,1H3
• InChI Key： YXRBDGZNXLVMAM-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCO)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 382.27204
• Monoisotopic Mass: 382.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.0355 (rough estimate)
• Boiling Point: 469.67°C (rough estimate)
• Refractive Index: 1.5400 (estimate)
• PSA: 57.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers